1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C16H16N2O3S/c1-20-14(10-17-16(19)18-15-7-4-8-22-15)13-9-11-5-2-3-6-12(11)21-13/h2-9,14H,10H2,1H3,(H2,17,18,19)
• InChI Key: LHHGNZMEKLTSGO-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NC1=CC=CS1)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2034207-44-6

Description

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-yl)urea, also known as BMTU, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMTU has been found to possess various biological activities, including antidiabetic, antitumor, and anti-inflammatory effects.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A study by Vidaluc et al. (1995) explored the synthesis of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, assessing their antiacetylcholinesterase activity. This research aimed to optimize the spacer length linking pharmacophoric moieties, achieving compounds of comparable potency with increased conformational flexibility, indicating potential applications in developing inhibitors for neurodegenerative diseases (Vidaluc et al., 1995).

Inhibitory Activities

Ohemeng et al. (1994) synthesized 2-substituted benzofuran hydroxyamic acids as rigid analogs of simple (benzyloxy)phenyl hydroxamates. These compounds were evaluated for their 5-lipoxygenase inhibitory activities, showcasing their potential as potent inhibitors of the enzyme, indicating their possible therapeutic applications in treating inflammatory conditions (Ohemeng et al., 1994).

Anticancer Potential

Nammalwar et al. (2010) discussed the synthesis of major metabolites of a compound under consideration for treating kidney cancer, emphasizing the importance of metabolites in the drug's anticancer activity. This work highlights the complex relationship between chemical structure, metabolism, and therapeutic efficacy in oncology (Nammalwar et al., 2010).

Enzyme Inhibition and Antimicrobial Activities

Mustafa et al. (2014) reported on the synthesis, enzyme inhibition, and anticancer investigations of unsymmetrical 1,3-disubstituted ureas. The study provided insights into the structure-activity relationships of urea derivatives, highlighting their potential in developing new therapeutic agents with enzyme inhibitory and anticancer activities (Mustafa et al., 2014).

Molecular Recognition and Anion Binding

Nishizawa et al. (1995) explored the anion recognition properties of urea and thiourea groups, demonstrating their effectiveness as neutral receptors for dihydrogenphosphate. This research underscores the utility of these compounds in molecular recognition and sensor applications (Nishizawa et al., 1995).